N-Acetyl-N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-4-methoxybenzenesulfonamide
N-Acetyl-N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-4-methoxybenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
518318-75-7
VCID:
VC0489161
InChI:
InChI=1S/C20H19NO6S/c1-12(22)20-13(2)27-19-10-5-15(11-18(19)20)21(14(3)23)28(24,25)17-8-6-16(26-4)7-9-17/h5-11H,1-4H3
SMILES:
CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C)S(=O)(=O)C3=CC=C(C=C3)OC)C(=O)C
Molecular Formula:
C20H19NO6S
Molecular Weight:
401.4g/mol
N-Acetyl-N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-4-methoxybenzenesulfonamide
CAS No.: 518318-75-7
Main Products
VCID: VC0489161
Molecular Formula: C20H19NO6S
Molecular Weight: 401.4g/mol
CAS No. | 518318-75-7 |
---|---|
Product Name | N-Acetyl-N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-4-methoxybenzenesulfonamide |
Molecular Formula | C20H19NO6S |
Molecular Weight | 401.4g/mol |
IUPAC Name | N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-methoxyphenyl)sulfonylacetamide |
Standard InChI | InChI=1S/C20H19NO6S/c1-12(22)20-13(2)27-19-10-5-15(11-18(19)20)21(14(3)23)28(24,25)17-8-6-16(26-4)7-9-17/h5-11H,1-4H3 |
Standard InChIKey | FFWCZBFYNBYMIF-UHFFFAOYSA-N |
SMILES | CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C)S(=O)(=O)C3=CC=C(C=C3)OC)C(=O)C |
Canonical SMILES | CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C)S(=O)(=O)C3=CC=C(C=C3)OC)C(=O)C |
PubChem Compound | 992548 |
Last Modified | Nov 11 2021 |
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